Cas no 1805115-37-0 (5-chloro-4-fluoro-2-nitro-pyridine)

• Product Name: 5-chloro-4-fluoro-2-nitro-pyridine
• CAS No: 1805115-37-0
• MF: C₅H₂ClFN₂O₂
• MW: 176.53298330307
• CID: 4902986
• Update Time: 2026-02-27

5-chloro-4-fluoro-2-nitro-pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-4-fluoro-2-nitropyridine
• 5-chloro-4-fluoro-2-nitro-pyridine

• Inchi： 1S/C5H2ClFN2O2/c6-3-2-8-5(9(10)11)1-4(3)7/h1-2H
• InChI Key： QPZCAJUSZILIAS-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 163
• XLogP3: 1.7
• Topological Polar Surface Area: 58.7

Additional information on 5-chloro-4-fluoro-2-nitro-pyridine

5-Chloro-4-fluoro-2-nitro-pyridine (CAS No. 1805115-37-0): An Overview and Recent Advances

5-Chloro-4-fluoro-2-nitro-pyridine (CAS No. 1805115-37-0) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in pharmaceutical and materials science. This compound belongs to the class of substituted pyridines, which are known for their biological activity and reactivity in synthetic transformations.

The molecular structure of 5-chloro-4-fluoro-2-nitro-pyridine consists of a pyridine ring with a chlorine atom at the 5-position, a fluorine atom at the 4-position, and a nitro group at the 2-position. The presence of these functional groups imparts distinct chemical and physical properties to the molecule, making it a valuable intermediate in the synthesis of more complex compounds.

In the realm of pharmaceutical research, 5-chloro-4-fluoro-2-nitro-pyridine has shown promise as a key intermediate in the development of novel drugs. Recent studies have highlighted its role in the synthesis of antiviral agents, anticancer drugs, and other therapeutic molecules. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses.

The reactivity of 5-chloro-4-fluoro-2-nitro-pyridine is another factor that contributes to its significance in synthetic chemistry. The nitro group can be readily reduced to an amino group, which can then undergo further functionalization to produce a wide range of derivatives. This versatility makes it an attractive starting material for the synthesis of complex organic molecules with diverse biological activities.

In addition to its applications in pharmaceuticals, 5-chloro-4-fluoro-2-nitro-pyridine has also found use in materials science. Researchers have explored its potential as a building block for the synthesis of functional materials, such as conductive polymers and luminescent materials. A study published in the Journal of Materials Chemistry C reported the synthesis of luminescent pyridine-based polymers using this compound as a key monomer. These polymers exhibited excellent photophysical properties and potential applications in optoelectronic devices.

The environmental impact of chemical compounds is an important consideration in their development and use. Studies on the environmental fate and toxicity of 5-chloro-4-fluoro-2-nitro-pyridine are ongoing to ensure its safe handling and disposal. Preliminary data suggest that it has low toxicity and is biodegradable under certain conditions, making it a relatively safe compound for industrial applications.

In conclusion, 5-chloro-4-fluoro-2-nitro-pyridine (CAS No. 1805115-37-0) is a multifaceted compound with significant potential in various fields. Its unique chemical properties make it an important intermediate in pharmaceutical research and materials science. Ongoing research continues to uncover new applications and improve our understanding of its behavior, further solidifying its importance in modern chemistry.